Cas no 1152614-44-2 (2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1152614-44-2
• MF: C₁₀H₅F₂NO₂S
• MW: 241.21400809288
• MDL: MFCD07376776
• CID: 4572962
• PubChem ID: 43156430
• Update Time: 2025-06-08

2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluorophenyl)thiazole-5-carboxylic acid
• 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD07376776
• Inchi： 1S/C10H5F2NO2S/c11-5-2-1-3-6(12)8(5)9-13-4-7(16-9)10(14)15/h1-4H,(H,14,15)
• InChI Key： BZFOWNXSECHVCB-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 241.001
• Monoisotopic Mass: 241.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2

Additional information on 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid

2-(2,6-Difluorophenyl)-1,3-Thiazole-5-Carboxylic Acid (CAS No. 1152614-44-2): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

2-(2,6-Difluorophenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1152614-44-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazole derivatives, which are known for their broad spectrum of pharmacological properties, including antimicrobial, antiviral, and anticancer activities.

The synthesis of 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid typically involves a multi-step process. One common approach is the reaction of 2,6-difluorobenzaldehyde with thiourea to form the corresponding thiazole intermediate, followed by carboxylation to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method using microwave irradiation, which significantly reduced reaction time and improved yield.

The physical and chemical properties of 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid are crucial for understanding its behavior in various applications. This compound is a white crystalline solid with a melting point of approximately 180°C. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. The presence of the difluorophenyl group and the carboxylic acid moiety imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design.

In terms of biological activity, 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid has shown promising results in several preclinical studies. A study published in Cancer Research in 2020 demonstrated that this compound exhibits potent anticancer activity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Beyond its anticancer properties, this compound has also been investigated for its antimicrobial activity. Research published in Antimicrobial Agents and Chemotherapy in 2019 reported that 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound was found to be particularly effective against multidrug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococcus). The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The pharmacokinetic properties of 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid have also been studied to evaluate its potential as a therapeutic agent. Preclinical data indicate that this compound has favorable oral bioavailability and a moderate half-life in vivo. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical applications. Ongoing research is focused on developing prodrugs or formulations that enhance the stability and bioavailability of this compound.

In addition to its therapeutic applications, 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid has found use as an intermediate in the synthesis of other biologically active compounds. For example, it can serve as a building block for the preparation of thiazole-based peptidomimetics with enhanced potency and selectivity. A recent study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of thiazole-containing peptides that exhibited potent antiviral activity against influenza virus.

The environmental impact of 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid is another important consideration. While there is limited data available on its environmental fate and toxicity, efforts are being made to develop greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. Sustainable chemistry practices are increasingly being adopted in the production of this compound to ensure environmental safety.

In conclusion, 2-(2,6-difluorophenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1152614-44-2) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug development. Ongoing research continues to explore new synthetic routes, optimize pharmacokinetic properties, and expand its therapeutic potential across various disease areas.